Cas no 101527-45-1 (Thymidine, a-fluoro- (9CI))

• Product Name: Thymidine, a-fluoro- (9CI)
• CAS No: 101527-45-1
• MF: C₁₀H₁₃FN₂O₅
• MW: 260.219026327133
• CID: 141446
• PubChem ID: 127931
• Update Time: 2025-04-19

Thymidine, a-fluoro- (9CI) Chemical and Physical Properties

Names and Identifiers

• Thymidine, a-fluoro- (9CI)
• alpha-monofluorothymidine
• 2'-deoxy-5-(fluoromethyl)uridine
• 5-Monofluoromethyl-2'-deoxyuridine
• alpha-Fluorothymidine
• F-TDR
• Thymidine, alpha-fluoro-
• DTXSID60906296
• SCHEMBL2056929
• 1-(2-Deoxypentofuranosyl)-5-(fluoromethyl)-4-hydroxypyrimidin-2(1H)-one
• 5-(fluoromethyl)-1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione
• CHEMBL2368785
• 5-fluoromethyl-2'-deoxyuridine
• 101527-45-1

• Inchi： 1S/C10H13FN2O5/c11-2-5-3-13(10(17)12-9(5)16)8-1-6(15)7(4-14)18-8/h3,6-8,14-15H,1-2,4H2,(H,12,16,17)/t6-,7+,8+/m0/s1
• InChI Key： BQLWSXSBUAEINE-XLPZGREQSA-N
• SMILES： FCC1C(NC(N(C=1)[C@H]1C[C@@H]([C@@H](CO)O1)O)=O)=O

Computed Properties

• Exact Mass: 260.08089
• Monoisotopic Mass: 260.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.4
• Topological Polar Surface Area: 99.1Ų

Experimental Properties

• Density: 1.501
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.559
• PSA: 99.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine 2'-deoxyribonucleosides